Cas no 25926-45-8 (Benzenesulfonic acid,2-hydroxy-3-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-nitro-)

• Product Name: Benzenesulfonic acid,2-hydroxy-3-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-nitro-
• CAS No: 25926-45-8
• MF: C₁₆H₁₁N₃O₇S
• MW: 389.339442491531
• CID: 275174
• PubChem ID: 135454915
• Update Time: 2025-04-19

Benzenesulfonic acid,2-hydroxy-3-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-hydroxy-3-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-nitro-
• 2-Hydroxy-3-((2-hydroxy-1-naphthyl)azo)-5-nitrobenzenesulphonic acid
• 2-hydroxy-5-nitro-3-[(2E)-2-(2-oxonaphthalen-1(2H)-ylidene)hydrazino]benzenesulfonic acid
• 25926-45-8
• EINECS 247-350-2
• 2-Hydroxy-3-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-nitrobenzenesulfonic acid
• DTXSID301138390
• NS00040852
• SCHEMBL107958
• NS00084473

• Inchi： 1S/C16H11N3O7S/c20-13-6-5-9-3-1-2-4-11(9)15(13)18-17-12-7-10(19(22)23)8-14(16(12)21)27(24,25)26/h1-8,20-21H,(H,24,25,26)/b18-17+
• InChI Key： DGHYCCNYKZSGDB-ISLYRVAYSA-N
• SMILES： S(C1C=C(C=C(C=1O)/N=N/C1C(=CC=C2C=CC=CC2=1)O)[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 389.03183
• Monoisotopic Mass: 389.03177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170
• XLogP3: 3.4

Experimental Properties

• Density: 1.68
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.733
• PSA: 162.69